![molecular formula C10H12BClO2 B8647210 5-chloro-3,3,6-trimethylbenzo[c][1,2]oxaborol-1(3H)-ol](/img/structure/B8647210.png)
5-chloro-3,3,6-trimethylbenzo[c][1,2]oxaborol-1(3H)-ol
Cat. No. B8647210
M. Wt: 210.47 g/mol
InChI Key: WPBDTHQNWXIGDB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08546357B2
Procedure details
To a solution of 5-chloro-3,3,6-trimethylbenzo[c][1,2]oxaborol-1(3H)-ol (540 mg, 2.57 mmol) in CCl4 (30 mL) at rt was added benzoyl peroxide (62 mg, 0.26 mmol) followed by NBS (915 mg, 5.14 mmol). The reaction mixture was refluxed for 16 h, cooled to rt and treated with Na2CO3. The aqueous layer was acidified with 3 N HCl to pH of 3 and extracted with EA. The organic layer was washed with brine, dried over Na2SO4, filtered and concentrated under reduced pressure. The residue was purified by column chromatography on silica gel eluted with DCM-MeOH (20:1) to give 5-chloro-1-hydroxy-3,3-dimethyl-1,3-dihydrobenzo[c][1,2]oxaborole-6-carbaldehyde (310 mg; yield 53.8%) as a pale yellow solid. 1H NMR (400 MHz, DMSO-d6): δ 10.38 (s, 1H), 9.41 (s, 1H), 8.22 (s, 1H), 7.82 (s, 1H), 1.50 (s, 6H) ppm; MS: m/z=224.9 (M+1, ESI+).
Quantity
540 mg
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[C:13]([CH3:14])=[CH:12][C:5]2[B:6]([OH:11])[O:7][C:8]([CH3:10])([CH3:9])[C:4]=2[CH:3]=1.C(OOC(=O)C1C=CC=CC=1)(=[O:22])C1C=CC=CC=1.C1C(=O)N(Br)C(=O)C1.C([O-])([O-])=O.[Na+].[Na+].Cl>C(Cl)(Cl)(Cl)Cl>[Cl:1][C:2]1[C:13]([CH:14]=[O:22])=[CH:12][C:5]2[B:6]([OH:11])[O:7][C:8]([CH3:10])([CH3:9])[C:4]=2[CH:3]=1 |f:3.4.5|
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Inputs
Step One
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Name
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|
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Quantity
|
540 mg
|
|
Type
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reactant
|
|
Smiles
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ClC1=CC2=C(B(OC2(C)C)O)C=C1C
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Name
|
|
|
Quantity
|
62 mg
|
|
Type
|
reactant
|
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Smiles
|
C(C1=CC=CC=C1)(=O)OOC(C1=CC=CC=C1)=O
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Name
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|
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Quantity
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30 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(Cl)(Cl)(Cl)Cl
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Step Two
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Name
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|
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Quantity
|
915 mg
|
|
Type
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reactant
|
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Smiles
|
C1CC(=O)N(C1=O)Br
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Step Three
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)([O-])[O-].[Na+].[Na+]
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Step Four
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Name
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
|
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Smiles
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Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture was refluxed for 16 h
|
|
Duration
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16 h
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
extracted with EA
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WASH
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Type
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WASH
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Details
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The organic layer was washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
filtered
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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|
Details
|
The residue was purified by column chromatography on silica gel
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WASH
|
Type
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WASH
|
|
Details
|
eluted with DCM-MeOH (20:1)
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Outcomes
Product
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Name
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|
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Type
|
product
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|
Smiles
|
ClC1=CC2=C(B(OC2(C)C)O)C=C1C=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 310 mg | |
| YIELD: PERCENTYIELD | 53.8% | |
| YIELD: CALCULATEDPERCENTYIELD | 531.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
